2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinoline
Cat. No. B8726536
M. Wt: 296.75 g/mol
InChI Key: ANCLLEHZWFEAJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957073B2
Procedure details
A mixture of 2-(azetidin-3-yl)-3-chloropyrazine hydrochloride (8) (163 g, 0.79 mol), 2-bromoquinoline (164 g, 0.79 mol, 1 eq., Combi-Blocks) and cesium carbonate (772 g, 2.37 mol, 3 eq., Aldrich) in anhydrous DMF (6.5 L) was heated to 110° C. and stirred for 19 h. After cooling to RT, the mixture was transferred to 50 L separatory funnel and diluted with water (13 L). Then it was extracted with ethyl acetate (20 L×2) and the organic extracts were combined, washed with water (8 L), brine (8 L), dried and concentrated. The resulting residue was purified by column chromatography (eluting with hexanes/ethyl acetate=9:1 to 3:1). All fractions containing desired compound were combined and concentrated. The obtained solid was triturated with MTBE (250 mL), washed with MTBE (100 mL×2) and dried to obtain 100 g of 2-(3-(3-chloropyrazin-2-yl)azetidin-1-yl)quinoline (9) with >99% purity. The mother liquor was concentrated and purified by column chromatography and trituration with MTBE again to give 4.5 g of 2-(3-(3-chloropyrazin-2-yl)azetidin-1-yl)quinoline (9) with >99% purity. Yield: 45% for two steps.
Quantity
163 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
772 g
Type
reactant
Reaction Step One
Yield
45%
Identifiers
|
REACTION_CXSMILES
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Cl.[NH:2]1[CH2:5][CH:4]([C:6]2[C:11]([Cl:12])=[N:10][CH:9]=[CH:8][N:7]=2)[CH2:3]1.Br[C:14]1[CH:23]=[CH:22][C:21]2[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=2)[N:15]=1.C(=O)([O-])[O-].[Cs+].[Cs+]>CN(C=O)C.O>[Cl:12][C:11]1[C:6]([CH:4]2[CH2:5][N:2]([C:14]3[CH:23]=[CH:22][C:21]4[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=4)[N:15]=3)[CH2:3]2)=[N:7][CH:8]=[CH:9][N:10]=1 |f:0.1,3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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163 g
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|
Type
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reactant
|
|
Smiles
|
Cl.N1CC(C1)C1=NC=CN=C1Cl
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Name
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|
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Quantity
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164 g
|
|
Type
|
reactant
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Smiles
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BrC1=NC2=CC=CC=C2C=C1
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Name
|
cesium carbonate
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Quantity
|
772 g
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Name
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Quantity
|
6.5 L
|
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Type
|
solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
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13 L
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 19 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling to RT
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the mixture was transferred to 50 L separatory funnel
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EXTRACTION
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Type
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EXTRACTION
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Details
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Then it was extracted with ethyl acetate (20 L×2)
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WASH
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Type
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WASH
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Details
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washed with water (8 L), brine (8 L)
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The resulting residue was purified by column chromatography (eluting with hexanes/ethyl acetate=9:1 to 3:1)
|
ADDITION
|
Type
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ADDITION
|
|
Details
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All fractions containing desired compound
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The obtained solid was triturated with MTBE (250 mL)
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WASH
|
Type
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WASH
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|
Details
|
washed with MTBE (100 mL×2)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
19 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C(=NC=CN1)C1CN(C1)C1=NC2=CC=CC=C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 100 g | |
| YIELD: PERCENTYIELD | 45% | |
| YIELD: CALCULATEDPERCENTYIELD | 42.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
